Cas no 2837688-35-2 (tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate
• CAS No: 2837688-35-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD32840133
• CID: 5465414
• PubChem ID: 166432670
• Update Time: 2025-05-20

tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3718201048
• EN300-33218837
• tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate
• 2837688-35-2
• 1,1-Dimethylethyl 3-cyclopropyl-3-formyl-1-azetidinecarboxylate

• MDL： MFCD32840133
• Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-12(7-13,8-14)9-4-5-9/h8-9H,4-7H2,1-3H3
• InChI Key： PEZVBJKPOYUZMG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2CC2)(C=O)C1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 303.8±35.0 °C(Predicted)
• pka: -2.76±0.40(Predicted)

Additional information on tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate (CAS No. 2837688-35-2)

tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate (CAS No. 2837688-35-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are known for their unique structural properties and versatile applications. The presence of both a cyclopropyl and a formyl group in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

One of the key reasons for the growing interest in tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate is its role in drug discovery. Researchers are increasingly exploring azetidine-based compounds due to their potential in developing new therapeutics for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The tert-butyl group in this compound enhances its stability, making it easier to handle and store, while the formyl group provides a reactive site for further chemical modifications.

In addition to its pharmaceutical applications, tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate is also being investigated for its potential use in agrochemicals. The cyclopropyl moiety is known to impart biological activity, making this compound a candidate for the development of new pesticides and herbicides. Its unique structure allows it to interact with specific biological targets, offering a more targeted and environmentally friendly approach to pest control.

The synthesis of tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate involves several steps, including the protection of the azetidine ring with a tert-butyloxycarbonyl (Boc) group, followed by the introduction of the cyclopropyl and formyl functionalities. This multi-step process requires careful optimization to ensure high yield and purity, which are critical for its subsequent use in research and development.

From a market perspective, the demand for tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate is expected to grow as more researchers recognize its potential. The compound is currently available from specialized chemical suppliers, and its price can vary depending on the purity and quantity required. Researchers looking to purchase this compound should ensure they source it from reputable suppliers to guarantee quality and consistency.

For those working in the field of medicinal chemistry, tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate offers a promising starting point for the development of novel drugs. Its unique combination of functional groups allows for a wide range of chemical transformations, enabling the creation of diverse molecular libraries. This is particularly valuable in high-throughput screening programs, where large numbers of compounds are tested for biological activity.

Another area of interest is the use of tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate in the study of enzyme inhibition. The azetidine ring is a common motif in many enzyme inhibitors, and the addition of the cyclopropyl and formyl groups can enhance binding affinity and selectivity. This makes the compound a valuable tool for understanding enzyme mechanisms and designing new inhibitors.

In conclusion, tert-butyl 3-cyclopropyl-3-formylazetidine-1-carboxylate (CAS No. 2837688-35-2) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an important intermediate in the synthesis of more complex molecules. As research in these fields continues to advance, the demand for this compound is likely to increase, solidifying its place in the toolkit of modern chemists.